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For Researchers, Scientists, and Drug Development Professionals

Application Notes
RG7800, also known as RO6885247, is a potent and selective small molecule modifier of

Survival of Motor Neuron 2 (SMN2) pre-mRNA splicing.[1][2][3] Developed for the potential

treatment of Spinal Muscular Atrophy (SMA), RG7800 facilitates the inclusion of exon 7 into the

mature SMN2 mRNA, leading to an increased production of the full-length and functional SMN

protein.[1][3] This mechanism addresses the underlying molecular pathology of SMA, a

debilitating neuromuscular disease caused by insufficient levels of the SMN protein.

The clinical development of RG7800 was halted due to off-target retinal toxicity observed in

animal studies.[2][4] However, it served as a crucial stepping stone in the development of its

successor, Risdiplam (RG7916), which has been approved for the treatment of SMA.[2][4] The

synthesis of RG7800 and its derivatives remains of significant interest to researchers studying

SMN2 splicing modulation and developing novel therapeutics for SMA and other splicing-

related disorders.

This document provides a detailed protocol for the laboratory-scale synthesis of RG7800 free

base and its subsequent conversion to the tetrahydrochloride salt, based on published
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scientific literature.
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Caption: Mechanism of RG7800 in promoting SMN2 exon 7 inclusion.

Experimental Protocols
The following protocols describe the synthesis of the RG7800 free base and its conversion to

the tetrahydrochloride salt.

Synthesis of 2-(4-Ethyl-6-methylpyrazolo[1,5-a]pyrazin-
2-yl)-9-methyl-7-(1-methylpiperidin-4-yl)-4H-pyrido[1,2-
a]pyrimidin-4-one (RG7800 Free Base)
Materials:

Starting materials and reagents should be of high purity, purchased from a reputable

chemical supplier.
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Anhydrous solvents are required for specific steps.

Standard laboratory glassware and equipment for organic synthesis, including round-bottom

flasks, condensers, magnetic stirrers, and a rotary evaporator.

Inert atmosphere (Nitrogen or Argon).

Chromatography equipment for purification (e.g., flash column chromatography system).

Procedure:

The synthesis of the RG7800 free base involves a multi-step process. The final key step is a

Suzuki coupling reaction. The detailed synthesis of the precursors is outlined in the supporting

information of Ratni et al., J. Med. Chem. 2016, 59, 6086–6100. The following represents the

final coupling step to yield the RG7800 free base.

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, combine the boronic acid or ester precursor of the pyrazolo[1,5-a]pyrazine

moiety and the halogenated pyrido[1,2-a]pyrimidin-4-one core.

Solvent and Base: Add a suitable solvent system, such as a mixture of 1,4-dioxane and

water. Add a base, typically sodium carbonate or potassium carbonate.

Catalyst: Add a palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0)

[Pd(PPh₃)₄].

Reaction Conditions: Heat the reaction mixture to reflux under an inert atmosphere (Nitrogen

or Argon) and stir vigorously. Monitor the reaction progress by a suitable analytical

technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the

reaction mixture with water and extract the product with an organic solvent like ethyl acetate

or dichloromethane.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate or magnesium

sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by
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flash column chromatography on silica gel using an appropriate eluent system (e.g., a

gradient of methanol in dichloromethane) to afford the pure RG7800 free base.

Conversion to RG7800 Tetrahydrochloride
Dissolution: Dissolve the purified RG7800 free base in a suitable anhydrous solvent, such as

methanol or a mixture of dichloromethane and methanol.

Acidification: Cool the solution in an ice bath. Add a stoichiometric excess (at least 4

equivalents) of a solution of hydrochloric acid in a suitable solvent (e.g., HCl in diethyl ether

or HCl in 1,4-dioxane) dropwise with stirring.

Precipitation and Isolation: The tetrahydrochloride salt will precipitate out of the solution.

Continue stirring in the cold for a period to ensure complete precipitation. Collect the solid

product by filtration.

Washing and Drying: Wash the collected solid with a cold, anhydrous solvent (e.g., diethyl

ether) to remove any excess acid. Dry the product under vacuum to obtain RG7800
tetrahydrochloride as a solid.

Data Presentation
Parameter RG7800 Free Base

RG7800
Tetrahydrochloride

Molecular Formula C₂₄H₂₈N₆O C₂₄H₃₂Cl₄N₆O

Molecular Weight 416.52 g/mol 562.38 g/mol

Appearance White to off-white solid White to off-white solid

Purity (Typical) >98% (by HPLC) >98% (by HPLC)

Solubility
Soluble in DMSO, Methanol,

Chloroform
Soluble in water, DMSO

Note: The exact experimental details, including stoichiometry, reaction times, temperatures,

and purification methods, should be optimized based on the specific laboratory setup and the

scale of the synthesis. The referenced literature should be consulted for precise parameters.
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Experimental Workflow

Starting Materials:
- Pyrazolo[1,5-a]pyrazine precursor

- Pyrido[1,2-a]pyrimidin-4-one precursor

Suzuki Coupling Reaction
(Pd Catalyst, Base)

Aqueous Work-up and Extraction

Flash Column Chromatography

RG7800 Free Base

Dissolution in Anhydrous Solvent

Addition of HCl Solution

Precipitation and Filtration

Washing and Drying

RG7800 Tetrahydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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